Cas no 2171831-01-7 (3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid
• CAS No: 2171831-01-7
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5849039
• PubChem ID: 165537976
• Update Time: 2025-06-23

3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid
• EN300-1510511
• 2171831-01-7
• 3-{[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2,2-dimethylpropanoic acid

• Inchi： 1S/C27H25ClN2O5/c1-27(2,25(32)33)15-29-24(31)16-11-12-23(22(28)13-16)30-26(34)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21H,14-15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HORNKQMVGZMYLP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid

Introduction to 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic Acid (CAS No. 2171831-01-7)

3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid, identified by its CAS number 2171831-01-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its multiple functional groups, contributes to its potential as a lead compound in the synthesis of novel therapeutic agents.

The molecular framework of 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid consists of a central phenyl ring substituted with various functional groups. The presence of a chloro group at the 3-position and an amino group at the 4-position enhances its reactivity and binding affinity. Additionally, the methoxycarbonyl moiety attached to the fluorene ring introduces a polar and hydrophilic region, which can influence its solubility and pharmacokinetic properties. These structural features make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid structure shares similarities with known bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, compounds with similar scaffolds have been reported to interact with kinases and other enzymes implicated in cancer and inflammatory diseases. The fluorene moiety, in particular, has been utilized in various drug candidates due to its ability to enhance metabolic stability and binding affinity.

The synthesis of 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chlorination step at the phenyl ring is critical for introducing the necessary electrophilic site for subsequent functionalization. The methoxycarbonylation of the amino group provides a protected amine that can be further modified without affecting the integrity of the rest of the molecule. The final step involves the formation of the formamide linkage, which is essential for maintaining the biological activity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized in the laboratory. Molecular docking studies have been performed on 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid to identify potential binding sites on target proteins. These studies suggest that it may interact with enzymes such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are known to play roles in cell proliferation and signal transduction. Such interactions could make this compound a valuable tool for developing treatments against various diseases.

The pharmacological profile of 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid is still under investigation, but preliminary data indicate that it may exhibit potent inhibitory activity against certain kinases. This has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel drug candidates. The compound's ability to modulate kinase activity could have therapeutic implications in areas such as oncology and immunology. Further preclinical studies are needed to fully elucidate its mechanism of action and potential side effects.

In addition to its kinase inhibition properties, 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid may also possess other biological activities due to its complex structure. For example, the fluorene ring has been shown to enhance cellular uptake and retention, which could improve drug delivery efficiency. Moreover, the presence of multiple functional groups provides opportunities for derivatization, allowing researchers to fine-tune its pharmacological properties.

The development of new synthetic methodologies is crucial for optimizing the production of complex molecules like 3-{3-chloro-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid. Recent innovations in green chemistry have led to more sustainable synthetic routes that minimize waste and reduce environmental impact. These methods are particularly important in pharmaceutical research where cost-effective and environmentally friendly processes are highly valued.

The future prospects for 3-{3-chloro-4-({(9H-fluoren-ylmethoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid are promising as ongoing research continues to uncover new biological activities and optimize its synthetic route. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in developing innovative treatments.